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Compound of Interest

Compound Name: D-Galactose-13C

Cat. No.: B12392713

Introduction: D-Galactose-*3C is a stable, non-radioactive isotopically labeled form of the
naturally occurring monosaccharide D-galactose. In this molecule, one or more carbon atoms
are replaced with the heavy isotope of carbon, 13C. This substitution makes D-Galactose-13C an
invaluable tool in metabolic research, clinical diagnostics, and drug development. Its primary
application lies in its use as a tracer to elucidate metabolic pathways, quantify metabolic fluxes,
and assess liver function, all without the hazards associated with radioactive isotopes. This
guide provides an in-depth overview of the chemical properties, applications, and experimental
methodologies related to D-Galactose-3C.

Chemical and Physical Properties

D-Galactose-13C is chemically identical to its unlabeled counterpart, D-galactose, differing only
in its isotopic composition. This difference, however, allows it to be distinguished and traced by
mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The properties
can vary slightly depending on the position and number of 13C labels. The data below pertains
to uniformly labeled D-Galactose-13Ce.
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Property Value Citations
Chemical Formula 13C6H1206 [1]
Molecular Weight 186.11 g/mol [1][2]
Appearance White to off-white solid powder  [1][3]
Melting Point 168-170 °C [11[3114]

Solubility in Water

180 g/L at 20 °C (for D-
Galactose (2-13C))

[5]

650 g/L at 20 °C (for unlabeled

D-Galactose)

[4]

Chemical Purity

=298% or 299%

[1](2]

Isotopic Purity

>98 atom % 13C

[1]

Optical Activity

[0]25/D +79.0, ¢ = 2 in H20
(trace NH4OH)

[1]

Storage

Store at room temperature,

away from light and moisture.

[2](5]

CAS Number (Labeled)

74134-89-7 (for 1*C)

[1](2]

70849-30-8 (for 1-13C)

[3][6]

Core Applications in Research and Development

The unique ability to trace the metabolic fate of D-Galactose-13C underpins its use in several

key areas:

o Metabolic Flux Analysis (MFA): D-Galactose-13C is used as a tracer to quantify the rate of

metabolic reactions (fluxes) through various pathways, most notably the Leloir pathway for

galactose metabolism.[7] By introducing 13C-labeled galactose to cells or organisms and

analyzing the isotopic enrichment in downstream metabolites, researchers can build a

guantitative map of cellular metabolism.[8] This is critical in metabolic engineering and for

understanding diseases with metabolic dysregulation.[9]
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« Clinical Diagnostics - Liver Function Assessment: The 13C-Galactose Breath Test is a non-
invasive method to assess the functional capacity of the liver.[10] Galactose is primarily
metabolized by hepatocytes. Following oral administration of D-Galactose-1-13C, the labeled
carbon is released as 3CO:z during hepatic metabolism. The rate of 13CO2 appearance in
exhaled breath directly correlates with the liver's ability to metabolize galactose, providing a
measure of functional liver mass.[10]

 Internal Standard: In quantitative analytical methods such as NMR, gas chromatography-
mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS), D-
Galactose-13C serves as an ideal internal standard.[7][11] Since it co-elutes with unlabeled
galactose but is distinguishable by its mass, it allows for precise and accurate quantification
of galactose in complex biological samples.

o Biomolecular NMR: Isotopic labeling with 3C is a cornerstone of biomolecular NMR, used to
resolve spectral overlap and determine the three-dimensional structures of carbohydrates
and their complexes with proteins.[2]

Experimental Protocols
13C-Galactose Breath Test for Liver Function

This protocol outlines the key steps for performing a 13C-Galactose Breath Test to assess
hepatic galactose oxidation capacity.

a. Patient Preparation:
» Patients should fast for a minimum of 2 hours before the test.[10]

» To ensure a stable 13CO:z baseline, patients are instructed to avoid 13C-enriched foods (e.g.,
those high in corn-based products) for 2 days prior to the test.[10]

o A standard galactose-restricted diet should be followed for at least 24 hours before the study.
[10]

b. Test Procedure:

o Baseline Sampling: Collect two baseline breath samples before administering the tracer. The
patient takes a deep breath, holds it for approximately 3 seconds, and exhales into a
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collection tube or bag.[10]

Substrate Administration: An oral dose of 7 mg/kg of D-Galactose-1-13C, dissolved in water,
is given to the patient.[10]

Post-Dose Sampling: Collect duplicate breath samples at specific time points, typically 60,
90, and 120 minutes after ingestion.[10]

Patient State: The patient should remain in a resting state throughout the test duration. Only
water is permitted.[10]

. Sample Analysis:

The collected breath samples are analyzed using Isotope Ratio Mass Spectrometry (IRMS)
to determine the ratio of 13COz2 to 2CO:s.

The results are often expressed as the cumulative percentage of the administered 3C dose
recovered (CUMPCD) in the exhaled air over time.[10]

. Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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